Cas no 158021-11-5 (4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-)

• Product Name: 4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-
• CAS No: 158021-11-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1335511
• Update Time: 2024-08-18

4-Pyridinecarbonitrile, 3-(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-

• Inchi： 1S/C10H12N2O/c1-3-8(2)13-10-7-12-5-4-9(10)6-11/h4-5,7-8H,3H2,1-2H3
• InChI Key： NGJMWASVRZVRQU-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C#N)=C1OC(C)CC

Computed Properties

• Exact Mass: 176.09506

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 296.3±20.0 °C(Predicted)
• PSA: 45.91
• pka: 1.94±0.10(Predicted)